6-[5-(2,5-Dimethylfuran-3-carbonyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[5-(2,5-dimethylfuran-3-carbonyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H20N4O2/c1-12-5-17(13(2)25-12)19(24)23-10-15-8-22(9-16(15)11-23)18-4-3-14(6-20)7-21-18/h3-5,7,15-16H,8-11H2,1-2H3
• InChI Key: IYGHHCPMOISJGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CC3CN(CC3C2)C4=NC=C(C=C4)C#N
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

“2,5-Dimethylfuran-3-carbonyl chloride” is a laboratory chemical used in the synthesis of substances. It’s a colorless to light yellow liquid.

Molecular Structure Analysis

The molecular formula of “2,5-Dimethylfuran-3-carbonyl chloride” is C7H7ClO2, and its molecular weight is 158.58 g/mol. The SMILES string representation is Cc1cc(C(Cl)=O)c©o1.

Physical And Chemical Properties Analysis

“2,5-Dimethylfuran-3-carbonyl chloride” has a refractive index of n20/D 1.507 (lit.), a boiling point of 203 °C (lit.), and a density of 1.19 g/mL at 25 °C (lit.).

Scientific Research Applications

Synthesis Methods

Research has demonstrated efficient synthesis methods for creating pyridine derivatives, including compounds similar to the one . For instance, one study reported a novel multicomponent synthesis technique utilizing triazine diphosphonium hydrogen sulfate ionic liquid supported on functionalized nanosilica as a reusable catalyst under microwave irradiation and solvent-free conditions. This method emphasizes the efficiency and environmental benefits of synthesizing pyridine-pyrimidine derivatives and their bis-derivatives from dialdehydes and dinitriles, showcasing advancements in green chemistry and catalyst reusability (Rahmani et al., 2018).

Structural Analysis and Properties

Several studies have focused on the structural analysis and properties of pyridine derivatives. X-ray and spectroscopic analysis have been used to determine the molecular structure and optical properties of pyridine compounds. These analyses include IR, UV-vis absorption, and fluorescence spectroscopy to understand the effects of substituents on their emission spectra, providing insights into the electronic properties and potential applications of these compounds in optoelectronic devices (Cetina et al., 2010).

Potential Applications

Research on pyridine derivatives has also highlighted their potential applications in various fields. For example, some pyridine derivatives have been studied for their blue emissive properties and ability to act as fluorescent chemosensors for ions and molecules, demonstrating the versatility of these compounds in sensing and molecular recognition technologies (Shylaja et al., 2020). Additionally, the exploration of pyridine and pyrazole hybrid derivatives has revealed their potential in medicinal chemistry, including antimicrobial and antioxidant activities, further underscoring the broad utility of these compounds in developing new therapeutics (Flefel et al., 2018).

Safety and Hazards

“2,5-Dimethylfuran-3-carbonyl chloride” is classified as a flammable liquid (Category 4), and it can cause severe skin burns and eye damage. Safety measures include keeping away from heat, sparks, and open flames, washing skin thoroughly after handling, wearing protective gloves, clothing, eye protection, and face protection.